3-Aminosalicylic Acid
3-Aminosalicylic Acid
3-Aminosalicylic acid, also known as 3-aminosalicylate or desacetyleupaserrin, belongs to the class of organic compounds known as aminosalicylic acids. These are salicylic acids carrying an amino group on the benzene ring. 3-Aminosalicylic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 3-Aminosalicylic acid has been detected in multiple biofluids, such as urine and blood.
3-Aminosalicylic acid is a hydroxybenzoic acid.
3-Aminosalicylic acid is a hydroxybenzoic acid.
Brand Name:
Vulcanchem
CAS No.:
570-23-0
VCID:
VC0048882
InChI:
InChI=1S/C7H7NO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,8H2,(H,10,11)
SMILES:
C1=CC(=C(C(=C1)N)O)C(=O)O
Molecular Formula:
C7H7NO3
Molecular Weight:
153.14 g/mol
3-Aminosalicylic Acid
CAS No.: 570-23-0
Reference Standards
VCID: VC0048882
Molecular Formula: C7H7NO3
Molecular Weight: 153.14 g/mol
| CAS No. | 570-23-0 |
|---|---|
| Product Name | 3-Aminosalicylic Acid |
| Molecular Formula | C7H7NO3 |
| Molecular Weight | 153.14 g/mol |
| IUPAC Name | 3-amino-2-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C7H7NO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,8H2,(H,10,11) |
| Standard InChIKey | IQGMRVWUTCYCST-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)N)O)C(=O)O |
| Canonical SMILES | C1=CC(=C(C(=C1)N)O)C(=O)O |
| Physical Description | Solid |
| Description | 3-Aminosalicylic acid, also known as 3-aminosalicylate or desacetyleupaserrin, belongs to the class of organic compounds known as aminosalicylic acids. These are salicylic acids carrying an amino group on the benzene ring. 3-Aminosalicylic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 3-Aminosalicylic acid has been detected in multiple biofluids, such as urine and blood. 3-Aminosalicylic acid is a hydroxybenzoic acid. |
| Synonyms | 2-Hydroxy-3-aminobenzoic Acid; 3-Amino-2-hydroxybenzoic Acid; NSC 285111 |
| PubChem Compound | 68443 |
| Last Modified | Nov 11 2021 |
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